Cas no 62076-23-7 (Propanoic acid, 2-bromo-, methyl ester, (S)-)

Technical Introduction: (S)-Methyl 2-bromopropanoate is a chiral ester derivative of propanoic acid, characterized by the presence of a bromine substituent at the alpha position. This compound is primarily valued for its role as a versatile intermediate in organic synthesis, particularly in asymmetric reactions and the preparation of enantiomerically enriched compounds. The (S)-configuration ensures high stereoselectivity in transformations such as nucleophilic substitutions or coupling reactions. Its reactivity, combined with the leaving-group potential of the bromine moiety, makes it useful in pharmaceutical and fine chemical applications. The ester functionality also offers stability and solubility advantages in various reaction conditions. Proper handling is advised due to its potential lachrymatory and irritant properties.

Propanoic acid, 2-bromo-, methyl ester, (S)- structure

62076-23-7 structure

Product Name:Propanoic acid, 2-bromo-, methyl ester, (S)-

CAS No:62076-23-7

MF:C₄H₇BrO₂

MW:167.001180887222

CID:458969

PubChem ID:638138

Update Time:2025-06-09

Propanoic acid, 2-bromo-, methyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

- Propanoic acid, 2-bromo-, methyl ester, (S)-
- (S)-methyl 2-bromopropanoate
- Propanoic acid, 2-bromo-, methyl ester, (2S)-
- ACEONLNNWKIPTM-VKHMYHEASA-N
- (R,S)-2-Bromo-propionic acid methyl ester
- methyl (s)-2-bromopropionate
- (S)-methyl2-bromopropanoate
- methyl (2S)-2-bromopropanoate
- SCHEMBL14744178
- 62076-23-7
- Inchi： 1S/C4H7BrO2/c1-3(5)4(6)7-2/h3H,1-2H3/t3-/m0/s1
- InChI Key： ACEONLNNWKIPTM-VKHMYHEASA-N
- SMILES： Br[C@H](C(=O)OC)C

Computed Properties

Exact Mass: 165.96291
Monoisotopic Mass: 165.96294g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 2
Complexity: 72.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3

Propanoic acid, 2-bromo-, methyl ester, (S)- Pricemore >>

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